Cas no 2185980-74-7 (N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide)

• Product Name: N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide
• CAS No: 2185980-74-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5410408
• Update Time: 2025-05-19

N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide

• Inchi： 1S/C13H15NO2/c1-2-13(15)14-8-12-7-10-5-3-4-6-11(10)9-16-12/h2-6,12H,1,7-9H2,(H,14,15)/t12-/m0/s1
• InChI Key： VZZBXMFTRIFPSN-LBPRGKRZSA-N
• SMILES： C(NC[C@H]1OCC2=CC=CC=C2C1)(=O)C=C

Experimental Properties

• Density: 1.092±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.3±27.0 °C(Predicted)
• pka: 14.37±0.46(Predicted)

Additional information on N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide

Professional Introduction to Compound with CAS No. 2185980-74-7 and Product Name: N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide

The compound with the CAS number 2185980-74-7 and the product name N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide represents a significant advancement in the field of chemical and biomedical research. This compound, belonging to the class of heterocyclic amides, has garnered considerable attention due to its unique structural features and potential therapeutic applications.

Structurally, the compound features a benzopyran core with a chiral center at the 3-position, which is a critical aspect of its biological activity. The presence of the 3S configuration at the stereogenic center enhances its interactions with biological targets, making it a promising candidate for drug development. The benzopyran scaffold is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are essential for binding to biological macromolecules.

In recent years, there has been a growing interest in benzopyran derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The amide functional group in the molecule contributes to its solubility and bioavailability, making it an attractive candidate for further pharmacokinetic studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical outcome. The use of chiral auxiliaries or catalysts plays a crucial role in maintaining the stereochemical integrity of the molecule.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in generating novel drug candidates that target specific disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression.

The biological activity of this compound has been investigated through both in vitro and in vivo experiments. In vitro studies have revealed that it interacts with various proteins and enzymes, modulating their function in ways that could be therapeutically beneficial. In vivo studies have further supported these findings, demonstrating that it can effectively reach target sites within living organisms and elicit desired biological responses.

The pharmacological profile of this compound is also influenced by its chemical properties, such as its solubility, stability, and metabolic fate. These factors are critical for determining its bioavailability and therapeutic efficacy. Researchers are employing computational methods to predict how the compound will behave within different biological systems, which helps in optimizing its pharmacokinetic properties.

In conclusion, the compound with CAS number 2185980-74-7 and product name N-[[(3S)-3,4-Dihydro-1H-2-benzopyran-3-yl]methyl]-2-propenamide represents a significant contribution to the field of chemical and biomedical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the development of new pharmaceutical agents. Further research is warranted to fully explore its capabilities and translate these findings into clinical applications.